methyl 6-chloro-4-hydroxy-1H-indole-2-carboxylate
Overview
Description
“Methyl 6-chloro-4-hydroxy-1H-indole-2-carboxylate” is a chemical compound . It is a white to off-white powder. This compound is also known as Melatonin Antagonist III and is commonly used in scientific experiments to study the biological properties of melatonin, a hormone that regulates the sleep-wake cycle in humans and animals.
Synthesis Analysis
The synthesis of “this compound” involves the condensation of 6-chloroindole-2-carboxylic acid with methyl 4-hydroxy-3-nitrobenzoate in the presence of a coupling agent such as N,N’-diisopropylcarbodiimide (DIC) and a catalyst such as 4-dimethylaminopyridine (DMAP).Molecular Structure Analysis
The molecular formula of “this compound” is C10H8ClNO3. The molecular weight is 225.6 g/mol. The InChI code is 1S/C10H8ClNO2/c1-14-10(13)9-4-6-2-3-7(11)5-8(6)12-9/h2-5,12H,1H3 .Chemical Reactions Analysis
Indole derivatives, such as “this compound”, are important types of molecules and natural products and play a main role in cell biology . They are used in the preparation of various biologically active compounds .Physical And Chemical Properties Analysis
“this compound” is a white to off-white powder. It has a melting point of 187-190°C. The compound is sparingly soluble in water and soluble in organic solvents such as methanol, ethanol, and acetone.Mechanism of Action
“Methyl 6-chloro-4-hydroxy-1H-indole-2-carboxylate” acts as a selective antagonist of melatonin receptors. The antagonistic effects of this compound on melatonin receptors make it an important tool for studying the role of melatonin in various physiological and pathological processes.
Safety and Hazards
Future Directions
Indoles, both natural and synthetic, show various biologically vital properties . Owing to the importance of this significant ring system, the investigation of novel methods of synthesis have attracted the attention of the chemical community . The application of indole derivatives as biologically active compounds for the treatment of cancer cells, microbes, and different types of disorders in the human body has attracted increasing attention in recent years .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 6-chloro-4-hydroxy-1H-indole-2-carboxylate involves the conversion of starting materials through a series of reactions to yield the final product. The key steps in the synthesis pathway include the protection of the hydroxyl group, the chlorination of the indole ring, and the esterification of the carboxylic acid group.", "Starting Materials": [ "Indole-2-carboxylic acid", "Methanol", "Thionyl chloride", "Sodium hydroxide", "Hydrochloric acid", "Sodium bicarbonate", "Methyl iodide", "Dimethylformamide", "Triethylamine" ], "Reaction": [ "Step 1: Protection of the hydroxyl group by reacting indole-2-carboxylic acid with methanol and thionyl chloride to yield methyl 6-chloro-4-methoxy-1H-indole-2-carboxylate.", "Step 2: Chlorination of the indole ring by reacting methyl 6-chloro-4-methoxy-1H-indole-2-carboxylate with sodium hydroxide and hydrochloric acid to yield methyl 6-chloro-4-hydroxy-1H-indole-2-carboxylic acid.", "Step 3: Esterification of the carboxylic acid group by reacting methyl 6-chloro-4-hydroxy-1H-indole-2-carboxylic acid with methyl iodide, dimethylformamide, and triethylamine to yield methyl 6-chloro-4-hydroxy-1H-indole-2-carboxylate." ] } | |
CAS RN |
2092756-13-1 |
Molecular Formula |
C10H8ClNO3 |
Molecular Weight |
225.63 g/mol |
IUPAC Name |
methyl 6-chloro-4-hydroxy-1H-indole-2-carboxylate |
InChI |
InChI=1S/C10H8ClNO3/c1-15-10(14)8-4-6-7(12-8)2-5(11)3-9(6)13/h2-4,12-13H,1H3 |
InChI Key |
JFSSGLFKNYYLRN-UHFFFAOYSA-N |
Canonical SMILES |
COC(=O)C1=CC2=C(N1)C=C(C=C2O)Cl |
Purity |
95 |
Origin of Product |
United States |
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